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Compound of Interest

Compound Name: 3-Bromophenol

Cat. No.: B021344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromophenol (m-Bromophenol),

a versatile halogenated phenol serving as a crucial building block in organic synthesis,

particularly in the realms of pharmaceutical and agrochemical development. This document

details its chemical identity, physicochemical properties, experimental protocols for its synthesis

and purification, and explores its role in biological systems, offering insights for its application in

research and drug discovery.

Chemical Identity and Synonyms
3-Bromophenol is an aromatic organic compound with a bromine atom and a hydroxyl group

attached to a benzene ring at positions 1 and 3, respectively. It is crucial for researchers to be

familiar with its various synonyms and identifiers to effectively search databases and literature.

Table 1: Synonyms and Identifiers for 3-Bromophenol
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Identifier Type Value

IUPAC Name 3-bromophenol

Common Synonyms m-Bromophenol, meta-Bromophenol

CAS Registry Number 591-20-8[1]

Molecular Formula C₆H₅BrO

Molecular Weight 173.01 g/mol [1]

InChI Key MNOJRWOWILAHAV-UHFFFAOYSA-N

Canonical SMILES C1=CC(=CC(=C1)Br)O

Other Names
Phenol, 3-bromo-; 3-bromo phenol; 1-bromo-3-

hydroxybenzene

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Bromophenol is essential for

its handling, reaction optimization, and for predicting its behavior in various experimental

settings.

Table 2: Physicochemical Data of 3-Bromophenol
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Property Value

Melting Point 28-32 °C

Boiling Point 236 °C

Density 1.63 g/cm³

pKa 9.03

Solubility
Sparingly soluble in water; Soluble in ethanol,

ether, chloroform, and alkali.

Refractive Index 1.595-1.599

Vapor Pressure 0.0326 mmHg at 25°C

Flash Point >110 °C

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and purification of 3-
Bromophenol, primarily through the diazotization of 3-aminophenol followed by a Sandmeyer-

type reaction.

Synthesis of 3-Bromophenol from 3-Aminophenol
This protocol describes a common laboratory-scale synthesis of 3-Bromophenol.

Materials:

3-Aminophenol

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Cuprous Bromide (CuBr)

Diethyl Ether
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Sodium Chloride (NaCl)

Anhydrous Magnesium Sulfate (MgSO₄)

Distilled Water

Ice

Procedure:

Diazotization of 3-Aminophenol:

In a flask, dissolve 3-aminophenol in a dilute solution of sulfuric acid.

Cool the flask in an ice bath to a temperature below 10°C.

Slowly add an aqueous solution of sodium nitrite dropwise to the cooled solution while

maintaining the temperature below 10°C. This reaction forms the diazonium salt.[2]

Sandmeyer Reaction:

In a separate reaction vessel, prepare a solution of cuprous bromide.

Slowly add the cold diazonium salt solution to the cuprous bromide solution. Hydrolysis of

the diazonium salt in the presence of cuprous bromide will yield crude 3-Bromophenol.[2]

Work-up and Extraction:

Once the reaction is complete, perform a steam distillation to separate the crude 3-
Bromophenol.

Collect the distillate and saturate it with sodium chloride to facilitate the separation of the

organic layer.

Extract the aqueous solution with diethyl ether.

Combine the organic extracts and dry them over anhydrous magnesium sulfate.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853900.htm
https://www.benchchem.com/product/b021344?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853900.htm
https://www.benchchem.com/product/b021344?utm_src=pdf-body
https://www.benchchem.com/product/b021344?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853900.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification of 3-Bromophenol
The crude 3-Bromophenol obtained from the synthesis can be purified by vacuum distillation

or column chromatography.

Vacuum Distillation:

Filter the dried ethereal extract to remove the drying agent.

Remove the diethyl ether by simple distillation.

Distill the remaining residue under reduced pressure to obtain pure 3-Bromophenol.[2]

Column Chromatography:

Alternatively, the crude product can be purified by silica gel column chromatography using a

suitable eluent system, such as a mixture of hexanes and ethyl acetate.

Role in Biological Systems and Drug Development
While 3-Bromophenol itself is primarily used as a chemical intermediate, the broader class of

bromophenols, many of which are derived from marine algae, exhibit a wide range of

significant biological activities.[3][4][5] These activities position bromophenol derivatives as

promising candidates for drug development.

3-Bromophenol serves as a key building block in the synthesis of more complex molecules

with potential therapeutic applications, including anticancer and anti-inflammatory agents.[6]

The general class of bromophenols has been shown to possess antioxidant, antimicrobial,

anticancer, and antidiabetic properties.[3][4]

Enzyme Inhibition
Derivatives of bromophenols have been identified as potent inhibitors of several enzymes. For

instance, some have shown inhibitory activity against protein tyrosine phosphatase-1B

(PTP1B), a target for type 2 diabetes, as well as acetylcholinesterase (AChE) and carbonic

anhydrase (CA), which are relevant in neurodegenerative diseases and glaucoma, respectively.

[7][8][9][10][11] 3-Bromophenol itself is noted to act as an enzyme inhibitor, highlighting its

potential as a scaffold for designing more specific and potent inhibitors.[2]
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Antioxidant Activity and Cellular Protection
Some bromophenol derivatives have demonstrated the ability to protect cells from oxidative

damage. For example, a bromophenol ether was shown to protect HaCaT skin cells from

oxidative stress by activating the Nrf2-mediated antioxidant pathway.[12] This suggests a

potential application in dermatology and in conditions associated with oxidative stress.

Mandatory Visualizations
Synthetic Pathway of 3-Bromophenol
The following diagram illustrates the synthetic route from 3-aminophenol to 3-Bromophenol.
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Diazotization Sandmeyer Reaction Purification

3-Aminophenol Diazonium Salt
H2SO4, NaNO2, <10°C

3-Bromophenol_crudeCuBr Pure 3-BromophenolVacuum Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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